Cas no 866812-68-2 (3-(3,4-dimethylbenzenesulfonyl)-N-(2-methoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(3,4-dimethylbenzenesulfonyl)-N-(2-methoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866812-68-2
• MF: C₂₄H₂₁N₅O₃S
• MW: 459.520243406296
• CID: 6137008
• PubChem ID: 2137886
• Update Time: 2025-10-29

3-(3,4-dimethylbenzenesulfonyl)-N-(2-methoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylbenzenesulfonyl)-N-(2-methoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• [1,2,3]Triazolo[1,5-a]quinazolin-5-amine, 3-[(3,4-dimethylphenyl)sulfonyl]-N-(2-methoxyphenyl)-
• 866812-68-2
• 3-((3,4-dimethylphenyl)sulfonyl)-N-(2-methoxyphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 3-(3,4-dimethylphenyl)sulfonyl-N-(2-methoxyphenyl)triazolo[1,5-a]quinazolin-5-amine
• 3-[(3,4-dimethylphenyl)sulfonyl]-N-(2-methoxyphenyl)[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• F1605-0343
• 3-(3,4-DIMETHYLBENZENESULFONYL)-N-(2-METHOXYPHENYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• AKOS001865630

• Inchi： 1S/C24H21N5O3S/c1-15-12-13-17(14-16(15)2)33(30,31)24-23-26-22(25-19-9-5-7-11-21(19)32-3)18-8-4-6-10-20(18)29(23)28-27-24/h4-14H,1-3H3,(H,25,26)
• InChI Key： UDBCQLUHBPODSK-UHFFFAOYSA-N
• SMILES： N12N=NC(S(C3=CC=C(C)C(C)=C3)(=O)=O)=C1N=C(NC1=CC=CC=C1OC)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 459.13651072g/mol
• Monoisotopic Mass: 459.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-(3,4-dimethylbenzenesulfonyl)-N-(2-methoxyphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

Introduction to 3-(3,4-Dimethylbenzenesulfonyl)-N-(2-Methoxyphenyl)-1,2,3-Triazolo[1,5-a]Quinazolin-5-Amine (CAS No. 866812-68-2)

3-(3,4-Dimethylbenzenesulfonyl)-N-(2-Methoxyphenyl)-1,2,3-Triazolo[1,5-a]Quinazolin-5-Amine, commonly referred to by its CAS number 866812-68-2, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of sulfonamide derivatives and features a unique combination of structural motifs that make it a subject of interest for researchers worldwide. The molecule incorporates a triazoloquinazoline core with a sulfonyl group and a methoxy-substituted phenyl moiety, contributing to its diverse chemical properties and applications.

The synthesis of this compound involves advanced organic chemistry techniques, including multi-component reactions and precise control over steric and electronic effects. Recent studies have highlighted the importance of such heterocyclic compounds in drug design due to their ability to interact with various biological targets. For instance, the triazoloquinazoline framework has been shown to exhibit potent inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development.

One of the key aspects of this compound is its structural flexibility. The presence of the sulfonyl group at the 3-position introduces electron-withdrawing effects, which can modulate the reactivity of the molecule. Meanwhile, the methoxy group on the phenyl ring at position 5 contributes to increased lipophilicity and improved bioavailability. These features make 3-(3,4-Dimethylbenzenesulfonyl)-N-(2-Methoxyphenyl)-1,2,3-Triazolo[1,5-a]Quinazolin-5-Amine an ideal candidate for exploring structure-activity relationships (SAR) in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with various protein targets. Molecular docking studies have revealed that the triazoloquinazoline core can effectively bind to ATP pockets of protein kinases, suggesting its potential as a kinase inhibitor. Furthermore, in vitro assays have demonstrated moderate cytotoxicity against cancer cell lines, indicating its potential role in anti-neoplastic therapy.

The development of efficient synthetic routes for this compound has been another area of active research. Traditional methods often involve lengthy reaction sequences with multiple purification steps. However, modern methodologies leveraging microwave-assisted synthesis and continuous flow reactors have significantly streamlined the production process. These innovations not only enhance yield but also reduce environmental impact by minimizing waste generation.

In terms of applications beyond pharmacology, 3-(3,4-Dimethylbenzenesulfonyl)-N-(2-Methoxyphenyl)-1, 5-triazoloquinazolin-amine has shown promise in materials science as well. Its aromatic system and heterocyclic framework make it suitable for use in organic electronics. Recent experiments have explored its potential as an emissive material in organic light-emitting diodes (OLEDs), where its photoluminescence properties could be harnessed for efficient light emission.

Toxicological studies on this compound are still in their infancy; however preliminary results suggest low acute toxicity when administered at therapeutic doses. Further research is required to fully understand its long-term effects and bioaccumulation potential. Regulatory agencies are closely monitoring such compounds due to their increasing use in both medical and industrial applications.

In conclusion, 3-(3,4-dimethylbenzenesulfonyl)-N( 2-methoxyphenyl)-1, 5-triazoloquinazolin-amine represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique chemical structure combined with advanced synthetic techniques positions it as a valuable asset in contemporary research and development efforts.